Cas no 53358-54-6 (Benzenamine, 4-bromo-N,N-dibutyl-)

Benzenamine, 4-bromo-N,N-dibutyl-, is a brominated aromatic amine derivative characterized by the presence of dibutylamino and bromo substituents on the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its key advantages include its stability under standard conditions and its reactivity in cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, owing to the bromo substituent. The dibutylamino group enhances solubility in organic solvents, facilitating its use in various synthetic applications. Proper handling is required due to potential sensitivity to light and moisture.
Benzenamine, 4-bromo-N,N-dibutyl- structure
53358-54-6 structure
Product Name:Benzenamine, 4-bromo-N,N-dibutyl-
CAS No:53358-54-6
MF:C14H22BrN
MW:284.235183238983
CID:357505
PubChem ID:13169152
Update Time:2025-05-28

Benzenamine, 4-bromo-N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N,N-dibutylaniline
    • Benzenamine, 4-bromo-N,N-dibutyl-
    • 4-bromo-N,N-dibutyl-aniline
    • UUZAXCYJSHWGLA-UHFFFAOYSA-N
    • B6216
    • 53358-54-6
    • DTXSID60524393
    • SCHEMBL1275299
    • AKOS030581847
    • 4-Bromo-N,N-di-n-butylaniline
    • MFCD20919900
    • N,N-dibutyl-4-bromoaniline
    • E87894
    • (4-Bromo-phenyl)-dibutyl-amine
    • Inchi： 1S/C14H22BrN/c1-3-5-11-16(12-6-4-2)14-9-7-13(15)8-10-14/h7-10H,3-6,11-12H2,1-2H3
    • InChI Key： UUZAXCYJSHWGLA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 283.09366
  • Monoisotopic Mass: 283.09356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

Benzenamine, 4-bromo-N,N-dibutyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6216-1G
4-Bromo-N,N-dibutylaniline
 53358-54-6 >98.0%(GC)
1g
 ¥535.00 2023-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6216-5G
4-Bromo-N,N-dibutylaniline
 53358-54-6 >98.0%(GC)
5g
 ¥2065.00 2023-06-14
eNovation Chemicals LLC
Y1244573-1g
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 98%
1g
 $135 2024-06-05
eNovation Chemicals LLC
Y1244573-5g
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 98%
5g
 $320 2024-06-05
1PlusChem
1P01GFV8-100mg
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 98%+;RG
100mg
 $47.00 2024-04-30
1PlusChem
1P01GFV8-250mg
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 98%+;RG
250mg
 $66.00 2024-04-30
1PlusChem
1P01GFV8-1g
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 ≥97.0%
1g
 $92.00 2024-04-30
1PlusChem
1P01GFV8-5g
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 ≥97.0%
5g
 $278.00 2024-04-30
Aaron
AR01GG3K-100mg
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 97%
100mg
 $28.00 2025-02-12
Aaron
AR01GG3K-250mg
Benzenamine, 4-bromo-N,N-dibutyl-
 53358-54-6 97%
250mg
 $47.00 2025-02-12

Benzenamine, 4-bromo-N,N-dibutyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:53358-54-6)Benzenamine, 4-bromo-N,N-dibutyl-
Order Number:A1041418
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:10
Price ($):199.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:53358-54-6)Benzenamine, 4-bromo-N,N-dibutyl-
A1041418
Purity:99%
Quantity:1g
Price ($):199.0
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